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Introduction
Prohexadione-calcium (Pro-Ca) is a widely utilized plant growth regulator that effectively

manages vegetative growth in various agricultural and horticultural crops.[1][2] Its primary

mechanism involves the inhibition of gibberellin (GA) biosynthesis, leading to reduced shoot

elongation and a more compact plant structure.[3][4] The efficacy of Pro-Ca is significantly

influenced by its formulation and application methodology. Optimizing formulations through the

use of adjuvants, different formulation types, and tank-mixing with other agrochemicals can

lead to enhanced uptake, greater biological activity, and improved overall performance.[5]

These application notes provide a comprehensive overview of advanced formulation strategies

for Pro-Ca, detailed experimental protocols for efficacy evaluation, and a summary of

quantitative data from recent studies.

Mechanism of Action
Prohexadione-calcium functions by interfering with the late stages of gibberellin (GA)

biosynthesis. It acts as a structural mimic of 2-oxoglutaric acid, a co-substrate for dioxygenase

enzymes such as GA20 3β-hydroxylase. By blocking these enzymes, Pro-Ca inhibits the
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conversion of inactive GAs (e.g., GA₂₀) into highly active, growth-promoting GAs (e.g., GA₁).

This leads to a reduction in cell elongation and shoot growth.

Beyond gibberellin inhibition, Pro-Ca also influences other biochemical pathways:

Flavonoid Metabolism: It can alter the formation of flavonoids by inhibiting flavanone 3-

hydroxylase, which may trigger pathogen resistance by inducing the production of

phytoalexin-like compounds.

Ethylene Biosynthesis: Due to its structural similarity to ascorbic acid, Pro-Ca can reduce

ethylene formation, which may lead to an increase in fruit set.

Figure 1. Mechanism of Action of Prohexadione-Calcium
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Caption: Mechanism of Action of Prohexadione-Calcium.

Formulation Strategies for Enhanced Efficacy
The performance of Pro-Ca can be significantly improved by moving beyond standard

formulations. Recent research has focused on new formulation types, the inclusion of

adjuvants, and tank-mix combinations.

Formulation Types: Pro-Ca was initially available as a Water Dispersible Granule (WDG).

More recently, an Oil Dispersion (OD) formulation has been introduced, which may offer

improved efficacy. Studies suggest the OD formulation can provide similar or enhanced

effects in managing vine growth compared to the WDG formulation.

Adjuvants: The addition of adjuvants to the spray tank is critical for optimizing Pro-Ca

performance. Adjuvants can increase absorption and effectiveness.

Crop Oil Concentrate (COC) and Non-ionic Surfactants (NIS): Both are effective in

improving the performance of WDG and OD formulations. In peanuts, both adjuvants

resulted in comparable pod yield, grade, and economic returns.

Urea Ammonium Nitrate (UAN): Research has shown that UAN, either alone or mixed with

COC, can increase the foliar uptake and efficacy of Pro-Ca in peanuts, leading to shorter

main stems and increased pod yield compared to using COC alone.

Tank-Mix Combinations: Combining Pro-Ca with other plant growth regulators or nutrients

can produce synergistic effects or provide broader-spectrum growth management.

Mepiquat Chloride: This combination enhances growth-regulating effects gently, making it

suitable for early growth stages. A mix of mepiquat chloride and Pro-Ca has been shown

to effectively reduce wheat crop height.

Uniconazole: For crops already exhibiting vigorous growth, combining Pro-Ca with the

fast-acting Uniconazole enhances the speed and effectiveness of growth suppression. The

presence of Pro-Ca allows for a lower dose of Uniconazole, mitigating potential negative

side effects.
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Potassium Dihydrogen Phosphate: This mixture provides a mild growth inhibition effect

while promoting flower and fruit retention.

Figure 2. Logic of Enhanced Pro-Ca Formulations
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Caption: Logic of Enhanced Pro-Ca Formulations.

Quantitative Data Summary
The following tables summarize quantitative data on the efficacy of various Pro-Ca formulations

across different crops.

Table 1: Efficacy of Prohexadione-Calcium Formulations in Peanut (Arachis hypogaea L.)
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Formulation Adjuvant
Application
Rate (g ai/ha)

Key Outcomes Citation

WDG & OD COC or NIS 105

Both
formulations
yielded similar
effects on pod
yield, grade,
and economic
return.
Significantly
improved yield
compared to
non-treated
control.

WDG COC + UAN Not Specified

Increased pod

yield by 9.6%

compared to

non-treated

control.

WDG UAN Not Specified

Increased pod

yield by 14.3%

compared to

non-treated

control; more

effective than

COC alone.

OD N/A 70

Significantly

increased yield

by 594 kg/ha

over the non-

treated control.

| WDG | N/A | 105 | Significantly increased yield by 595 kg/ha over the non-treated control. | |

Table 2: Efficacy of Prohexadione-Calcium Formulations in Strawberry (cv. Maehyang)
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Application Method
Concentration
(mg·L⁻¹)

Key Outcomes Citation

Foliar Spray 100 - 150

Suppressed petiole
length; produced
the greatest
number of runner
plants.

Drench 50 - 100

Suppressed petiole

length; produced the

greatest number of

runner plants.

Drenching caused

more sensitive growth

inhibition compared to

foliar spray.

| Drench | 200 | Resulted in the lowest number of runner plants, fewer than the control. | |

Table 3: Efficacy of Prohexadione-Calcium Formulations in Various Crops
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Crop
Application Rate /
Concentration

Key Outcomes Citation

Apple 6 oz/100 gal

Effective for
controlling
vegetative growth.
Requires 10-14
days to slow
growth.

Rice 2-3 g/667m ²

Reduces plant height

and internode length,

improves lodging

resistance.

Rice (under NaCl

stress)
Not Specified

Increased productive

tillering rate by 17.1%

and total yield per

plant by 59.4%

compared to salt

stress alone.

Cucumber 30 mg·L⁻¹

Highest total

chlorophyll content.

Higher doses (45-60

mg·L⁻¹) had negative

effects on yield and

morphology.

| Super Sweet Corn | 15 ppm | Most effective and economical concentration for mitigating

overgrowth in seedlings. | |

Application Notes and Protocols
General Application Guidelines

Timing: For optimal growth control, Pro-Ca should be applied during periods of active

vegetative growth. For example, in apples, the initial application is recommended when new
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shoots are 1-3 inches long. It typically takes 10 to 14 days for the growth-slowing effect to

become visible.

Coverage: Thorough and uniform spray coverage is essential for consistent results.

Application in less than 100 gallons per acre is generally not recommended for tree fruits.

Water Quality: The liquid carrier can influence efficacy. Water pH and mineral content can

affect how chemicals dissolve and interact.

Reapplication: Pro-Ca is degraded within the plant, so reapplication may be necessary every

2.5 to 4 weeks to maintain growth control throughout the season, depending on crop vigor

and environmental conditions.

Solution Stability: Pro-Ca solutions should be used shortly after preparation. If left for

extended periods, the active ingredient can decompose, especially when exposed to light,

reducing its efficacy.

Experimental Protocol for Efficacy Evaluation
This protocol provides a generalized framework for conducting field or greenhouse trials to

evaluate the efficacy of different Pro-Ca formulations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3. Experimental Workflow for Efficacy Trials
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Caption: Experimental Workflow for Efficacy Trials.

1. Experimental Design

Layout: Employ a standard statistical design such as a Randomized Complete Block Design

(RCBD) to minimize the effects of field variability.
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Replicates: Use a minimum of three to four replications for each treatment to ensure

statistical power.

Treatments: Include a non-treated control group for comparison. Treatments should

encompass different formulations (e.g., WDG vs. OD), concentrations/rates, and adjuvant

combinations.

2. Plant Material and Cultivation

Select a uniform plant variety and ensure consistent cultivation practices (e.g., irrigation,

fertilization, pest control) across all experimental units to avoid confounding variables.

3. Treatment Preparation

Stock Solutions: For concentration-based trials, prepare a stock solution of Pro-Ca. For

example, dissolve a known weight of Pro-Ca (e.g., from Sigma-Aldrich) in deionized water to

create a high-concentration stock.

Working Solutions: Prepare final working solutions by diluting the stock solution to the

desired concentrations (e.g., 50, 100, 150, 200 mg·L⁻¹).

Field Rates: For rate-based trials, calculate the amount of formulated product (e.g., Kudos®

OD or WDG) needed per unit area (e.g., 105 g ai/ha).

Adjuvants: Add adjuvants (e.g., COC at 1% v/v or NIS at 0.25% v/v) to the spray solution

according to manufacturer recommendations. Always follow a proper tank-mixing order (e.g.,

WALES: Wettable powders, Agitate, Liquid flowables, Emulsifiable concentrates,

Surfactants) to prevent physical incompatibility.

4. Treatment Application

Method: Apply treatments uniformly using the desired method, such as a foliar spray with a

calibrated sprayer or a soil/medium drench.

Volume: Ensure a consistent volume of solution is applied per plant or per unit area. For

example, apply 35 mL of solution per plant in pot studies.
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Timing: Apply at the specified growth stage and repeat as required by the experimental

design (e.g., a second application 14-21 days after the first).

5. Data Collection

Morphological Parameters: Measure plant height, main stem length, internode length, stem

diameter, and leaf area at regular intervals.

Physiological Parameters: Assess chlorophyll content (using a SPAD meter), photosynthetic

rate, and chlorophyll fluorescence (Fv/Fm) to determine plant health and stress levels.

Yield and Quality Parameters: At harvest, measure relevant yield components such as

fruit/pod number, total yield weight, and quality metrics (e.g., total sound mature kernels in

peanut, fruit coloration in strawberry).

6. Statistical Analysis

Analyze the collected data using Analysis of Variance (ANOVA).

When significant differences are found, use a mean separation test such as Tukey's test (p ≤

0.05) to determine which treatment means are statistically different from one another.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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